Cas no 893999-57-0 (N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893999-57-0
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 6407826
• PubChem ID: 18562234
• Update Time: 2025-05-18

N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide
• N-[2-(2-methoxyphenyl)ethyl]-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide
• AKOS024618310
• N-(2-methoxyphenethyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide
• F1899-0624
• N-[2-(2-methoxyphenyl)ethyl]-2-{[6-(3-nitrophenyl)pyridazin-3-yl]sulfanyl}acetamide
• 893999-57-0

• Inchi： 1S/C21H20N4O4S/c1-29-19-8-3-2-5-15(19)11-12-22-20(26)14-30-21-10-9-18(23-24-21)16-6-4-7-17(13-16)25(27)28/h2-10,13H,11-12,14H2,1H3,(H,22,26)
• InChI Key： ITDAZIMVOLGVHG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)[N+](=O)[O-])N=N1)CC(NCCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 424.12052631g/mol
• Monoisotopic Mass: 424.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893999-57-0)

N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 893999-57-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including an amide moiety, a pyridazine ring, and aromatic rings with substituents, which contribute to its potential biological activity.

The presence of a 2-methoxyphenyl group in the compound's structure suggests potential interactions with biological targets that are sensitive to methoxy-substituted aromatic compounds. This moiety is commonly found in various bioactive molecules and has been implicated in modulating enzyme activity and receptor binding. The pyridazine ring, another prominent feature of this compound, is known for its role in enhancing binding affinity and selectivity in drug molecules. Pyridazine derivatives have been extensively studied for their pharmacological properties, particularly in the context of antiviral and anticancer agents.

The compound also features a 6-(3-nitrophenyl)pyridazin-3-ylsulfanyl group, which adds another layer of complexity to its potential biological interactions. Sulfanyl groups are known to influence the electronic properties of molecules and can participate in hydrogen bonding, thereby affecting the compound's solubility and bioavailability. The nitro group attached to the phenyl ring further enhances the molecule's reactivity and may contribute to its pharmacological effects through redox processes or modulation of signaling pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide has emerged as a compound of interest due to its structural features that align with the requirements for effective drug candidates. Specifically, the combination of an amide group, aromatic rings with methoxy and nitro substituents, and a pyridazine ring suggests potential activity against targets involved in inflammation, pain perception, and metabolic disorders.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors that are implicated in chronic diseases. For instance, amide derivatives have been shown to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. The presence of a 2-methoxyphenyl group may enhance binding affinity to these enzymes, leading to more potent anti-inflammatory effects.

The 6-(3-nitrophenyl)pyridazin-3-ylsulfanyl moiety adds another dimension to the compound's potential pharmacological profile. Pyridazine derivatives have been reported to exhibit anticancer properties by inhibiting key signaling pathways involved in cell proliferation and survival. The sulfanyl group may further enhance these effects by facilitating interactions with sulfur-containing residues on target proteins or by participating in redox reactions that alter cellular signaling.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide provides an excellent example of how modifications at specific positions in a molecule can significantly impact its biological activity. By carefully tailoring the substituents on the aromatic rings and the pyridazine ring, researchers can fine-tune the compound's interactions with biological targets, leading to improved efficacy and reduced side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyridazine core. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the development of similar compounds with tailored properties.

In conclusion, N-2-(2-methoxyphenyl)ethyl-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893999-57-0) is a promising pharmaceutical candidate with a unique structural framework that suggests potential biological activity against various disease targets. Its incorporation of key functional groups such as amides, methoxy-substituted aromatic rings, nitro groups, and pyridazine moieties positions it as a valuable asset in ongoing drug discovery efforts. Further research into its pharmacological properties will be essential to fully realize its therapeutic potential.